Cas no 2228260-32-8 (3-amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228260-32-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6292635
• PubChem ID: 165672790
• Update Time: 2025-05-25

3-amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1782920
• 2228260-32-8

• Inchi： 1S/C11H17N3O2/c1-6-9(7(2)14(3)13-6)11(10(15)16)4-8(12)5-11/h8H,4-5,12H2,1-3H3,(H,15,16)
• InChI Key： VIPDDJOGAGPTNV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=NN(C)C=2C)CC(C1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(Trimethyl-1H-Pyrazol-4-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(trimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid, also known by its CAS number 2228260-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance in modern research.

The molecular structure of 3-amino-trimethyl-pyrazole-cyclobutane-carboxylic acid is characterized by a cyclobutane ring fused with a pyrazole moiety, which is further substituted with a trimethyl group at the 4-position. The presence of an amino group at the 3-position and a carboxylic acid group at the 1-position introduces significant functional diversity to the molecule. This structure allows for various chemical interactions, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the integration of the pyrazole ring with the cyclobutane system has been shown to enhance the stability and bioavailability of resulting compounds, making them promising candidates for drug development.

The synthesis of 3-amino-trimethyl-pyrazole-cyclobutane-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions, followed by cyclization to form the cyclobutane structure. The introduction of the amino and carboxylic acid groups is typically achieved through selective substitution or hydrolysis reactions. These methods have been optimized to ensure high yields and purity, facilitating large-scale production for research purposes.

In terms of applications, this compound has found utility in various areas of chemical research. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the construction of enantiomerically enriched compounds. Additionally, its role as a ligand in metal-catalyzed reactions has been investigated, demonstrating its potential in catalytic processes that are critical for industrial chemical production.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 3-amino-trimethyl-pyrazole-cyclobutane strong>-< strong>carboxylic acid strong>. Quantum mechanical calculations have revealed that the conjugation between the pyrazole ring and the cyclobutane system significantly influences the molecule's electronic distribution, which in turn affects its reactivity towards electrophiles and nucleophiles. These findings have guided researchers in designing more efficient synthetic pathways and optimizing reaction conditions.

The pharmacological potential of this compound has also been explored in preclinical studies. Investigations into its anti-inflammatory and antioxidant activities have shown promising results, suggesting its potential as a lead compound for developing therapeutic agents targeting inflammatory diseases. Furthermore, studies on its interaction with biological macromolecules, such as proteins and nucleic acids, have provided valuable information on its bioactivity mechanisms.

In conclusion, < strong >3-amino strong > -< strong >trimethyl-pyrazole strong > -< strong >cyclobutane strong > -< strong >carboxylic acid strong > (CAS No: 2228260-32-8) is a multifaceted compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.